Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Noufal Kandoth,Sharmistha Dutta Choudhury,Tulsi Mukherjee,Haridas Pal Photochem. Photobiol. Sci., 2009,8, 82-90
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V. Tangoulis,D. Panagoulis,C. P. Raptopoulou,C. Dendrinou-Samara Dalton Trans., 2008, 1752-1760
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3. Front cover
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Na Zhang,Zhengyi Shi,Yi Guo,Shuangshuang Xie,Yuben Qiao,Xiao-Nian Li,Yongbo Xue,Zengwei Luo,Hucheng Zhu,Chunmei Chen,Yonghui Zhang Org. Chem. Front., 2019,6, 1720-1720
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Qi Zhang,Chi Pang,Ke Cui,Chuan Yu,Liang Huang New J. Chem., 2022,46, 19188-19197
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Bobby D. Ellis,C. Adam Dyker,Andreas Decken,Charles L. B. Macdonald Chem. Commun., 2005, 1965-1967
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10. Contents list
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